Cas no 2060043-43-6 ((6-Aminopyridazin-3-yl)methanol hydrochloride)

• Product Name: (6-Aminopyridazin-3-yl)methanol hydrochloride
• CAS No: 2060043-43-6
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD30536073
• CID: 4635635
• PubChem ID: 126797015
• Update Time: 2025-11-01

(6-Aminopyridazin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-aminopyridazin-3-yl)methanol hydrochloride
• AT17786
• (6-AMINOPYRIDAZIN-3-YL)METHANOL HCL
• (6-aminopyridazin-3-yl)methanol;hydrochloride
• Z2754450590
• Z2739402763
• EN300-349258
• 2060043-43-6
• (6-aminopyridazin-3-yl)methanolhydrochloride
• CS-0437755
• (6-Aminopyridazin-3-yl)methanol hydrochloride

• MDL： MFCD30536073
• Inchi： 1S/C5H7N3O.ClH/c6-5-2-1-4(3-9)7-8-5;/h1-2,9H,3H2,(H2,6,8);1H
• InChI Key： MGENEILFGHFAHB-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Additional information on (6-Aminopyridazin-3-yl)methanol hydrochloride

Introduction to (6-Aminopyridazin-3-yl)methanol hydrochloride (CAS No. 2060043-43-6)

(6-Aminopyridazin-3-yl)methanol hydrochloride, with the chemical identifier CAS No. 2060043-43-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The hydrochloride salt form enhances the solubility and stability of the compound, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>pyridazine core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This structural motif is known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of an amine group at position 6 and a hydroxymethyl group at position 3 in (6-Aminopyridazin-3-yl)methanol hydrochloride further expands its potential applications in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents based on< strong>pyridazine derivatives. These compounds have shown promise in various preclinical studies, particularly in the treatment of chronic diseases and oncological disorders. The< strong>hydroxymethyl functionality at position 3 of the pyridazine ring provides a versatile handle for further chemical modifications, allowing chemists to tailor the pharmacokinetic and pharmacodynamic properties of the molecule.

One of the most compelling aspects of (6-Aminopyridazin-3-yl)methanol hydrochloride is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The< strong>amine group at position 6 serves as a nucleophilic site for further functionalization, enabling the construction of peptidomimetics and other targeted therapeutics.

The< strong>CAS No. 2060043-43-6 designation ensures that researchers can reliably identify and source this compound for their studies. The systematic naming convention provides a clear and unambiguous reference to its molecular structure, facilitating communication across international scientific communities. This standardization is crucial for ensuring reproducibility in experimental protocols and for regulatory compliance in drug development.

Recent advancements in synthetic methodologies have further enhanced the accessibility of (6-Aminopyridazin-3-yl)methanol hydrochloride. Catalytic processes and green chemistry principles have been employed to streamline its production, reducing environmental impact while maintaining high yields and purity. These innovations align with the broader goals of sustainable pharmaceutical manufacturing, which prioritize efficiency and ecological responsibility.

The biological activity of (6-Aminopyridazin-3-yl)methanol hydrochloride has been explored in several preclinical models. Initial studies have highlighted its potential as an antioxidant and anti-inflammatory agent, with promising results in animal models of neurodegenerative diseases. Additionally, its interactions with biological targets such as receptors and ion channels have been investigated, providing insights into its mechanism of action.

In conclusion, (6-Aminopyridazin-3-yl)methanol hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.